molecular formula C12H10INO B8744683 4-(4-Iodophenoxy)aniline

4-(4-Iodophenoxy)aniline

Cat. No.: B8744683
M. Wt: 311.12 g/mol
InChI Key: WGLBHCBJDGKRQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Iodophenoxy)aniline is an aromatic amine characterized by an aniline group (NH₂-substituted benzene) linked via an oxygen atom to a para-iodinated benzene ring. This structure combines electron-donating (NH₂) and electron-withdrawing (iodine) groups, conferring unique electronic and steric properties. Its synthesis often involves nucleophilic substitution or coupling reactions, though challenges arise in intermediate preparation, such as the bromoethoxy-substituted precursor required for tosylate derivatization . The compound’s iodine atom enhances molecular weight (219.02 g/mol) and polarizability, influencing solubility and reactivity in cross-coupling reactions. Physical properties include a melting point range of 61–63°C, consistent with substituted anilines .

Properties

Molecular Formula

C12H10INO

Molecular Weight

311.12 g/mol

IUPAC Name

4-(4-iodophenoxy)aniline

InChI

InChI=1S/C12H10INO/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,14H2

InChI Key

WGLBHCBJDGKRQG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)OC2=CC=C(C=C2)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares 4-(4-Iodophenoxy)aniline with analogous compounds, emphasizing substituent-driven variations:

Compound Name Molecular Formula Molecular Weight Substituents Melting Point (°C) Key Applications/Properties
4-(4-Iodophenoxy)aniline C₁₂H₁₀INO 327.12 NH₂, O-C₆H₄-I (para) 61–63 Intermediate for radiopharmaceuticals
4-Hexyloxyaniline C₁₂H₁₉NO 193.29 NH₂, O-C₆H₄-(CH₂)₅CH₃ (para) Not reported Liquid crystal research
4-(2-Fluorophenoxy)aniline C₁₂H₁₀FNO 219.22 NH₂, O-C₆H₃-F (ortho) Not reported Organic synthesis
4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)aniline C₁₂H₁₁NO₂S 257.29 NH₂, fused thienodioxin ring 143–147 Conductive polymers
4-Methoxy-N-(4-methoxybenzyl)aniline C₁₅H₁₇NO₂ 255.30 NH-(CH₂-C₆H₄-OCH₃), OCH₃ (para) Not reported Ligand design

Key Observations :

  • Iodine vs. Fluorine’s electronegativity enhances resonance effects, altering reactivity in electrophilic substitution .
  • Oxygen Linkers: Ether-linked compounds (e.g., 4-Hexyloxyaniline) exhibit flexible alkyl chains, improving solubility in organic phases, whereas rigid aromatic backbones (e.g., thienodioxin in ) enhance thermal stability.
  • Biological Activity: While 4-(4-Iodophenoxy)aniline is a radiopharmaceutical precursor, dihydrobenzooxazine derivatives (e.g., compound 13c in ) show anti-proliferative activity, suggesting substituent-dependent bioactivity.
Spectroscopic and Crystallographic Features
  • NMR Shifts: The NH₂ group in 4-(4-Iodophenoxy)aniline resonates at δ 4.8–5.2 ppm (¹H), while methoxy-substituted analogs (e.g., 4-Methoxy-N-(4-methoxybenzyl)aniline) show OCH₃ signals at δ 3.7–3.9 ppm .
  • Crystal Packing: Hydrogen bonding (N–H···O) dominates in 4-(4-Iodophenoxy)aniline derivatives, whereas sulfur-containing analogs (e.g., thienodioxin in ) exhibit additional C–H···O interactions, influencing crystal density .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.